Cas no 2172498-00-7 (methyl 3-(1-hydroxy-4-methylcyclohexyl)oxolane-3-carboxylate)

• Product Name: methyl 3-(1-hydroxy-4-methylcyclohexyl)oxolane-3-carboxylate
• CAS No: 2172498-00-7
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 5966926
• PubChem ID: 165537153
• Update Time: 2025-06-11

methyl 3-(1-hydroxy-4-methylcyclohexyl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-hydroxy-4-methylcyclohexyl)oxolane-3-carboxylate
• EN300-1630608
• 2172498-00-7

• Inchi： 1S/C13H22O4/c1-10-3-5-13(15,6-4-10)12(11(14)16-2)7-8-17-9-12/h10,15H,3-9H2,1-2H3
• InChI Key： FZTFLZSWTHZMBA-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1(C(=O)OC)COCC1

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-(1-hydroxy-4-methylcyclohexyl)oxolane-3-carboxylate

Introduction to Methyl 3-(1-hydroxy-4-methylcyclohexyl)oxolane-3-carboxylate (CAS No. 2172498-00-7)

Methyl 3-(1-hydroxy-4-methylcyclohexyl)oxolane-3-carboxylate (CAS No. 2172498-00-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical applications. The presence of both hydroxyl and carboxyl functional groups, along with its cyclohexyl moiety, makes it a versatile intermediate in the synthesis of more complex molecules.

The compound's structure, featuring an oxolane ring substituted with a methyl group and a hydroxylated cyclohexyl side chain, contributes to its reactivity and utility in synthetic chemistry. The oxolane ring, also known as a furan derivative, is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug development and material science.

In recent years, the pharmaceutical industry has seen a surge in the use of heterocyclic compounds like methyl 3-(1-hydroxy-4-methylcyclohexyl)oxolane-3-carboxylate due to their diverse biological activities. Researchers have been exploring its potential in the development of novel therapeutic agents. For instance, studies have indicated that compounds with similar structural motifs may exhibit properties such as anti-inflammatory, analgesic, and antimicrobial effects.

The synthesis of methyl 3-(1-hydroxy-4-methylcyclohexyl)oxolane-3-carboxylate involves a series of carefully orchestrated chemical reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of the oxolane ring followed by the introduction of the hydroxylated cyclohexyl group. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to achieve high yields and purity.

One of the most compelling aspects of this compound is its potential application in drug discovery. The structural features of methyl 3-(1-hydroxy-4-methylcyclohexyl)oxolane-3-carboxylate make it an attractive scaffold for designing molecules that can interact with biological targets. For example, modifications to the hydroxyl and carboxyl groups can alter the compound's pharmacokinetic properties, enhancing its bioavailability and therapeutic efficacy.

Recent research has also explored the use of this compound in material science applications. Its unique chemical properties make it suitable for developing new polymers and coatings that exhibit enhanced durability and functionality. The ability to incorporate functional groups into the oxolane ring allows for the creation of materials with specific characteristics tailored to industrial needs.

The industrial significance of methyl 3-(1-hydroxy-4-methylcyclohexyl)oxolane-3-carboxylate extends beyond pharmaceuticals and materials science. It serves as a valuable building block for more complex molecules used in agrochemicals, fragrances, and specialty chemicals. The versatility of this compound underscores its importance in modern chemical synthesis.

In conclusion, methyl 3-(1-hydroxy-4-methylcyclohexyl)oxolane-3-carboxylate (CAS No. 2172498-00-7) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structure and functional properties make it indispensable in drug development, material science, and industrial chemistry. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is set to expand even further.